2,2',4,4'-Tetrachlorobiphenyl
2,2',4,4'-Tetrachlorobiphenyl
2,2',4,4'-tetrachlorobiphenyl is a tetrachlorobiphenyl that is biphenyl in which each of the phenyl groups is substituted at positions 2 and 4 by chlorines. It is a tetrachlorobiphenyl and a dichlorobenzene.
Pcb-1242 is a viscous oily liquid. (NTP, 1992)
Pcb-1242 is a viscous oily liquid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
53469-21-9
VCID:
VC21265043
InChI:
InChI=1S/C12H6Cl4/c13-7-1-3-9(11(15)5-7)10-4-2-8(14)6-12(10)16/h1-6H
SMILES:
C1=CC(=C(C=C1Cl)Cl)C2=C(C=C(C=C2)Cl)Cl
Molecular Formula:
C12H6Cl4
Molecular Weight:
292 g/mol
2,2',4,4'-Tetrachlorobiphenyl
CAS No.: 53469-21-9
Cat. No.: VC21265043
Molecular Formula: C12H6Cl4
Molecular Weight: 292 g/mol
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Specification
| Description | 2,2',4,4'-tetrachlorobiphenyl is a tetrachlorobiphenyl that is biphenyl in which each of the phenyl groups is substituted at positions 2 and 4 by chlorines. It is a tetrachlorobiphenyl and a dichlorobenzene. Pcb-1242 is a viscous oily liquid. (NTP, 1992) |
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| CAS No. | 53469-21-9 |
| Molecular Formula | C12H6Cl4 |
| Molecular Weight | 292 g/mol |
| IUPAC Name | 2,4-dichloro-1-(2,4-dichlorophenyl)benzene |
| Standard InChI | InChI=1S/C12H6Cl4/c13-7-1-3-9(11(15)5-7)10-4-2-8(14)6-12(10)16/h1-6H |
| Standard InChI Key | ALFHIHDQSYXSGP-UHFFFAOYSA-N |
| Impurities | Polychlorinated dibenzofuran levels are in ppm: Cl4: 2.3; Cl5: 2.3; with the toxic PCDFs 2,3,7,8-TCDF: 0.2; 2,3,4,7,8-PECDF: 0.1. |
| SMILES | C1=CC(=C(C=C1Cl)Cl)C2=C(C=C(C=C2)Cl)Cl |
| Canonical SMILES | C1=CC(=C(C=C1Cl)Cl)C2=C(C=C(C=C2)Cl)Cl |
| Boiling Point | 617 to 691 °F at 760 mm Hg (NTP, 1992) 325-366 °C 617-691°F |
| Colorform | Clear mobile liquid Colorless to light-colored, viscous liquid Lower chlorinated Aroclors (1221, 1232, 1016, 1242, and 1248) are colorless mobile oils. Increasing chlorine content results in mixtures taking on the consistency of viscous liquids (Aroclor 1254) or sticky resins (Aroclors 1260 and 1262). Arclors 1268 and 1270 are white powders. |
| Flash Point | 286 °F (NTP, 1992) 176-180 °C (Cleveland open cup) >286°F |
| Melting Point | -2 °F (NIOSH, 2016) -2°F |
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